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Compound of Interest

Compound Name: 2-Fluoro-4-thiocyanatoaniline

Cat. No.: B079328

Essential Safety and Handling Guide for 2-
Fluoro-4-thiocyanatoaniline

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
2-Fluoro-4-thiocyanatoaniline (CAS RN: 14512-85-7). The following procedures are based
on available data for structurally related compounds, including aromatic anilines and
thiocyanates, and are intended to ensure the safety of all laboratory personnel.

Hazard Assessment

2-Fluoro-4-thiocyanatoaniline is classified as a hazardous substance. Based on data from
similar compounds, it should be considered harmful if swallowed, in contact with skin, or
inhaled.[1][2] It is expected to cause skin and serious eye irritation, and may cause respiratory
irritation.[1] Aromatic anilines are known to be toxic and can be absorbed through the skin.[3][4]
[5] Some are potential carcinogens.[4] Thiocyanates can also be toxic and may be sensitive to
moisture and light.[6][7]

Hazard Summary Table
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Hazard Statement Classification

Harmful if swallowed Acute Toxicity, Oral
Harmful in contact with skin Acute Toxicity, Dermal
Harmful if inhaled Acute Toxicity, Inhalation
Causes skin irritation Skin Irritant

Causes serious eye irritation Eye Irritant

May cause respiratory irritation Respiratory Irritant

Potential for skin sensitization and N
. . Based on aniline structure
carcinogenicity

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory for handling this compound. The following table
outlines the required PPE for various laboratory operations.

Personal Protective Equipment (PPE) Requirements
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. Engineering Eye . Respiratory
Operation Gloves . Lab Attire .
Controls Protection Protection
NIOSH-
) Full-length
) Double-glove  Chemical approved
o Chemical o lab coat, long ,
Weighing/Tra with nitrile or safety respirator
Fume Hood pants, ] ]
nsfer neoprene goggles and with organic
or Glove Box ) closed-toe
gloves face shield vapor
shoes )
cartridges
Full-length
] ] Nitrile or Chemical lab coat, long ]
In-Solution Chemical Readily
_ neoprene safety pants, _
Handling Fume Hood available
gloves goggles closed-toe
shoes
NIOSH-
] Full-length
o Chemical approved
Work- ] Nitrile or lab coat, long )
o Chemical safety respirator
up/Purificatio neoprene pants, ) ]
Fume Hood goggles and with organic
n gloves ) closed-toe
face shield vapor
shoes )
cartridges
NIOSH-
) Full-length
Double-glove  Chemical approved
] o lab coat, long )
Waste Chemical with nitrile or safety . respirator
ants,
Disposal Fume Hood neoprene goggles and P with organic
) closed-toe
gloves face shield vapor
shoes )
cartridges

Note: Always inspect gloves for tears or holes before use.[8] Change gloves immediately if they

become contaminated.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to the following workflow is critical to minimize exposure and ensure a safe working

environment.
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Figure 1. Step-by-step workflow for handling 2-Fluoro-4-thiocyanatoaniline.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an exposure or spill.

Incident Immediate Action

Immediately flush skin with plenty of soap and
i water for at least 15 minutes while removing
Skin Contact ) )
contaminated clothing and shoes.[4][6] Seek

immediate medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids.[4][6] Seek immediate

medical attention.

Move the victim to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o . ) )
artificial respiration.[6] Seek immediate medical

attention.

) Do NOT induce vomiting. Rinse mouth with
Ingestion _ . . .
water.[1] Seek immediate medical attention.

Evacuate the area. Wear appropriate PPE,
including respiratory protection. Cover the spill
with an inert absorbent material (e.qg.,
vermiculite, sand).[4] Collect the material into a
Spill sealed, labeled container for disposal. Ventilate
the area and wash the spill site after material
pickup is complete. For large spills, contact your
institution's environmental health and safety

department.

Disposal Plan

All waste containing 2-Fluoro-4-thiocyanatoaniline must be treated as hazardous waste.
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Waste Disposal Protocol

. ) Disposal
Waste Type Container Labeling Storage
Method
"Hazardous In a designated, o
Sealable, ] Via licensed
] Waste: 2-Fluoro-  well-ventilated
] labeled, plastic ) hazardous waste
Solid Waste 4- satellite )
or glass ) . ] disposal
] thiocyanatoanilin ~ accumulation
container _ company
e, Solid" area
"Hazardous )
In a designated, o
Sealable, Waste: 2-Fluoro- ) Via licensed
well-ventilated
o labeled, 4- ) hazardous waste
Liquid Waste ) ) N satellite )
compatible thiocyanatoanilin ] disposal
accumulation
solvent bottle e, [Solvent company
area
Name]"
In a designated, o
"Hazardous ] Via licensed
) Double-bagged well-ventilated
Contaminated Waste: hazardous waste

PPE

in sealed plastic

bags

Contaminated
PPE"

satellite
accumulation

area

disposal

company

Key Disposal Principles:

Do not dispose of this chemical down the drain.[8]

Offer surplus and non-recyclable solutions to a licensed disposal company.[1][8]

Dispose of contaminated packaging as unused product.[1]

Ensure all waste containers are properly sealed and labeled with the full chemical name and

associated hazards.

By adhering to these guidelines, you can significantly mitigate the risks associated with

handling 2-Fluoro-4-thiocyanatoaniline and ensure a safer laboratory environment. Always

consult your institution's specific safety protocols and chemical hygiene plan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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